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Compound of Interest

Compound Name: Nonadecanoic Acid

Cat. No.: B056537 Get Quote

Essential Safety and Handling Guide for
Nonadecanoic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Nonadecanoic Acid (CAS No. 646-30-0) in a laboratory setting.

Adherence to these guidelines is crucial for ensuring the safety of all personnel and

maintaining a secure research environment.

Hazard Identification and Personal Protective Equipment
(PPE)
Nonadecanoic acid is classified as a substance that can cause skin irritation and serious eye

irritation.[1][2][3] In its powdered form, it can also cause respiratory irritation.[1] Therefore, the

use of appropriate personal protective equipment is mandatory to prevent exposure.

Minimum PPE Requirements:

Eye and Face Protection: Safety glasses with side shields or chemical safety goggles are

required at all times to prevent contact with the eyes.[3][4] A face shield may be necessary if

there is a risk of splashing or significant dust generation.[3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, must be worn.[4] Gloves

should be inspected for integrity before each use and replaced if damaged.[5] Proper glove
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removal technique should be followed to avoid skin contact.[5]

Skin and Body Protection: A laboratory coat must be worn to protect skin and personal

clothing.[3][4]

Respiratory Protection: Under normal handling conditions with adequate ventilation,

respiratory protection is not generally required.[4] However, if dusts or aerosols are

generated, a NIOSH-approved particulate filter respirator should be used.[4][5]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to minimize exposure risk and maintain the

chemical's integrity.

Handling Procedures:

Ventilation: Always work in a well-ventilated area. For procedures that may generate dust, a

chemical fume hood is recommended.[4]

Avoid Inhalation and Contact: Avoid breathing dust or aerosols.[6][7] Prevent all contact with

skin and eyes.[6]

Hygiene Practices: Wash hands thoroughly with soap and water after handling.[6][8] Do not

eat, drink, or smoke in the work area.[4]

Spill Management: In case of a spill, avoid creating dust.[5] Sweep up the solid material and

place it into a suitable, closed container for disposal.[5][6]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[5]

Recommended long-term storage temperature is -20°C, and for short-term, 2-8°C.[5]

Emergency First-Aid Protocols
Immediate and appropriate first-aid measures are critical in the event of an exposure.
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After Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[5][6]

After Skin Contact: Immediately remove contaminated clothing.[8] Wash the affected area

with plenty of soap and water.[6] If skin irritation occurs, get medical advice.[2][3]

After Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

also under the eyelids.[6] Remove contact lenses if present and easy to do. Continue rinsing.

[3] Seek immediate medical attention.[6][8]

After Swallowing: Do NOT induce vomiting.[8] Clean the mouth with water and seek

immediate medical attention.[6]

Disposal Plan
Waste from Nonadecanoic Acid is classified as hazardous waste and must be disposed of

accordingly.

Waste Disposal: Dispose of the chemical and any contaminated materials in accordance with

local, regional, and national regulations.[1][2] Place waste in a suitable, closed, and labeled

container.

Contaminated Packaging: Dispose of the container to a hazardous or special waste

collection point.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for Nonadecanoic Acid.
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Property Value

CAS Number 646-30-0[1]

Molecular Formula C₁₉H₃₈O₂[9]

Molar Mass 298.50 g/mol [10]

Appearance White flakes or powder[6][10]

Melting Point 68 - 70 °C (154.4 - 158 °F)[6][10]

Boiling Point 297 °C (566.6 °F) at 100 mmHg[6]

Solubility in Water Insoluble[10]

Occupational Exposure Limits Not established[6]

Procedural Workflow and Diagrams
Personal Protective Equipment (PPE) Selection
Workflow
The following diagram illustrates the decision-making process for selecting the appropriate PPE

when handling Nonadecanoic Acid.
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Hazard Assessment

PPE Selection

Action

Start: Handling Nonadecanoic Acid

Assess Task:
- Potential for dust/aerosol generation?

- Potential for splashing?

Standard PPE:
- Safety Glasses with Side Shields

- Nitrile Gloves
- Lab Coat

 No Dust / No SplashingAdd Face Shield

 Splashing Potential

Add Particulate Respirator

 Dust/Aerosol Potential

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for Nonadecanoic Acid handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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